Cas no 151870-96-1 (Ancistrobrevine C)

• Product Name: Ancistrobrevine C
• CAS No: 151870-96-1
• MF: C₂₅H₂₇NO₄
• MW: 405.48712069031
• CID: 219803
• Update Time: 2024-03-01

Ancistrobrevine C Chemical and Physical Properties

Names and Identifiers

• 8-Isoquinolinol,7-(4,5-dimethoxy-2-methyl-1-naphthalenyl)-3,4-dihydro-6-methoxy-1,3-dimethyl-,(3R,7S)- (9CI)
• (+)-Ancistrobrevine C
• 8-Isoquinolinol,7-(4,5-dimethoxy-2-methyl-1-naphthalenyl)-3,4-dihydro-6-methoxy-1,3-dimethyl-,stereoisomer
• Ancistrobrevine C
• 8-Isoquinolinol, 7-(4,5-dimethoxy-2-methyl-1-naphthalenyl)-3,4-dihydro-6-methoxy-1,3-dimethyl-, (3R,7S)- (9CI)

• Inchi： InChI=1S/C25H27NO4/c1-13-10-19(29-5)23-17(8-7-9-18(23)28-4)21(13)24-20(30-6)12-16-11-14(2)26-15(3)22(16)25(24)27/h7-10,12,14,27H,11H2,1-6H3
• InChI Key： BHXTVSSYPDITPL-UHFFFAOYSA-N
• SMILES： COc1cc2CC(C)N=C(C)c2c(O)c1-c1c(C)cc(OC)c2c(OC)cccc12 |t:8|

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• XLogP3: 3.256

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Naphthylisoquinolines